Cas no 142941-71-7 (1-((3-Bromoisoxazol-5-yl))methanamine hydrobromide)

• Product Name: 1-((3-Bromoisoxazol-5-yl))methanamine hydrobromide
• CAS No: 142941-71-7
• MF: C₄H₆Br₂N₂O
• MW: 257.911239147186
• CID: 1083340
• PubChem ID: 73553442
• Update Time: 2025-04-20

1-((3-Bromoisoxazol-5-yl))methanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-((3-Bromoisoxazol-5-yl))methanamine hydrobromide
• 1-(3-Bromo-1,2-oxazol-5-yl)methanamine hydrobromide (1:1)
• 142941-71-7
• DB-362631

• Inchi： 1S/C4H5BrN2O.BrH/c5-4-1-3(2-6)8-7-4;/h1H,2,6H2;1H
• InChI Key： JMFGCMDJPWQNGE-UHFFFAOYSA-N
• SMILES： BrC1C=C(CN)ON=1.Br

Computed Properties

• Exact Mass: 257.883
• Monoisotopic Mass: 255.885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2